molecular formula C26H34N2O2 B2760565 1-(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethanone CAS No. 2034612-36-5

1-(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethanone

Cat. No. B2760565
CAS RN: 2034612-36-5
M. Wt: 406.57
InChI Key: QOILYUDVIUFGRQ-UHFFFAOYSA-N
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Description

1-(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethanone, also known as MDMB-4en-PINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. It is a member of the indazole family of synthetic cannabinoids and is often used as a recreational drug. However, MDMB-4en-PINACA also has potential scientific research applications, particularly in the field of neuroscience.

Scientific Research Applications

Hydrogen-Bonding Patterns in Enaminones

Compounds similar to the queried chemical, such as (2Z)-1-(4-bromophenyl)-2-(pyrrolidin-2-ylidene)ethanone, exhibit intricate hydrogen-bonding patterns. These patterns involve bifurcated intra- and intermolecular hydrogen bonding between secondary amine and carbonyl groups, forming six-membered hydrogen-bonded rings and centrosymmetric dimers. Additionally, weak C-H...Br interactions link molecules into chains, providing insights into molecular interactions and crystal structures (Balderson et al., 2007).

Catalytic Behavior in Organometallic Chemistry

Research on related compounds, such as 1-(6-(quinoxalin-2-yl)pyridin-2-yl)ethanone, has led to the synthesis of NNN tridentate ligands. These ligands, when coordinated with iron(II) and cobalt(II) dichloride, form complexes exhibiting good catalytic activities for ethylene reactivity. This demonstrates potential applications in the field of catalysis and polymerization (Sun et al., 2007).

Anti-Microbial and Anti-Fungal Properties

Pyrrolidine derivatives, such as 3-O-benzylcarvotacetone, have been studied for their biological relevance, particularly in anti-microbial and anti-fungal properties. These compounds demonstrate activity against fungi like Cryptococcus neoformans and bacteria like methicillin-resistant Staphylococcus aureus, suggesting potential pharmaceutical applications (Masila et al., 2020).

Application in Polymer Synthesis

In organometallic chemistry, N,O-bidentate pyridyl functionalized alkoxy ligands have been used in the synthesis of metal-monoalkyl complexes, demonstrating applications in polymerizations of ε-caprolactone and l-lactide. This research indicates potential use in creating polymers with desirable properties (Wang et al., 2012).

properties

IUPAC Name

2-(3-methylphenyl)-1-[4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H34N2O2/c1-21-7-5-10-23(17-21)18-26(29)27-15-12-24(13-16-27)28-14-6-11-25(28)20-30-19-22-8-3-2-4-9-22/h2-5,7-10,17,24-25H,6,11-16,18-20H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QOILYUDVIUFGRQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)CC(=O)N2CCC(CC2)N3CCCC3COCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H34N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

406.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-(2-((Benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(m-tolyl)ethanone

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